Cas no 214848-08-5 (Benzoic acid, 2,5-dimethoxy-4-(phenylmethoxy)-)

• Product Name: Benzoic acid, 2,5-dimethoxy-4-(phenylmethoxy)-
• CAS No: 214848-08-5
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• CID: 1401467
• PubChem ID: 86205467
• Update Time: 2025-04-20

Benzoic acid, 2,5-dimethoxy-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-dimethoxy-4-(phenylmethoxy)-
• 214848-08-5
• 4-(Benzyloxy)-2,5-dimethoxybenzoic acid
• 2,5-Dimethoxy-4-(phenylmethoxy)benzoic acid
• DTXSID501260820

• Inchi： 1S/C16H16O5/c1-19-13-9-15(14(20-2)8-12(13)16(17)18)21-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： MPHRFDZDEADMIB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(C(=O)O)=CC=1OC)OC

Computed Properties

• Exact Mass: 288.09978
• Monoisotopic Mass: 288.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives